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Introduction

16-Carboxymitragynine is a key metabolite of mitragynine, the primary active alkaloid in the
plant Mitragyna speciosa (kratom). As interest in the pharmacokinetics and metabolism of
kratom alkaloids grows, reliable methods for the quantitative analysis of its metabolites in
biological matrices are crucial. This application note provides a detailed solid-phase extraction
(SPE) protocol for the isolation of 16-Carboxymitragynine from human plasma.

Due to the limited availability of a specific, validated SPE protocol for 16-Carboxymitragynine
in plasma in the current scientific literature, this protocol has been adapted from established
methods for the parent compound, mitragynine.[1] The procedure employs a mixed-mode
cation exchange SPE cartridge, which is suitable for the retention of a compound like 16-
Carboxymitragynine that possesses both a basic tertiary amine and an acidic carboxylic acid
functional group. This protocol is intended as a starting point for method development and will
require further optimization and validation by the end-user.
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Materials and Reagents

» 16-Carboxymitragynine analytical standard
 Internal Standard (e.g., Mitragynine-d3)

e Human Plasma (K2EDTA)

e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Formic Acid (ACS grade)

o Ammonium Hydroxide (ACS grade)

e Mixed-Mode Cation Exchange SPE Cartridges (e.g., Oasis MCX, 30 mg/1 mL)
e SPE Vacuum Manifold

o Centrifuge

» Analytical balance

e pH meter

o \ortex mixer

Nitrogen evaporator

Experimental Protocol
Sample Pre-treatment

e Allow frozen plasma samples to thaw at room temperature.

¢ Vortex the plasma samples for 10 seconds to ensure homogeneity.
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e To 500 pL of plasma in a microcentrifuge tube, add the internal standard solution.

e Add 500 pL of 4% phosphoric acid in water and vortex for 30 seconds. This step acidifies the
sample to ensure the tertiary amine of the analyte is protonated, facilitating binding to the
cation exchange sorbent.

e Centrifuge the sample at 10,000 x g for 10 minutes to precipitate proteins.

o Carefully collect the supernatant for loading onto the SPE cartridge.

Solid-Phase Extraction

The following steps are to be performed using a vacuum manifold.

Cartridge Conditioning:

o Pass 1 mL of methanol through the SPE cartridge.

o Pass 1 mL of HPLC-grade water through the cartridge. Do not allow the cartridge to go
dry.

Sample Loading:

o Load the pre-treated plasma supernatant onto the conditioned SPE cartridge at a slow,
steady flow rate (approximately 1-2 mL/minute).

Washing:

o Wash the cartridge with 1 mL of 0.1 M hydrochloric acid to remove acidic and neutral
interferences.

o Wash the cartridge with 1 mL of methanol to remove non-polar interferences.

Elution:

o Dry the cartridge under vacuum for 5 minutes.

o Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol into a clean collection
tube. The basic elution solvent neutralizes the protonated amine, releasing it from the
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cation exchange sorbent.

Post-Elution Processing

o Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

o Reconstitute the dried residue in 100 pL of the mobile phase used for the analytical method
(e.g., 50:50 acetonitrile:water with 0.1% formic acid).

o Vortex for 30 seconds to ensure complete dissolution.

o Transfer the reconstituted sample to an autosampler vial for analysis by LC-MS/MS or
another appropriate analytical technique.

Quantitative Data Summary

As a specific SPE protocol for 16-Carboxymitragynine from plasma has not been extensively
documented, the following table summarizes the performance of a similar SPE method for the
parent compound, mitragynine, to provide a reference for expected performance.[1]

. SPE Recovery LLOQ Linearity Referenc
Analyte Matrix
Method (%) (ng/mL) (ng/mL) e
Mitragynin Human ]
Oasis MCX 96.3-97.7 0.050 0.05-10 [1]

e Plasma

LLOQ: Lower Limit of Quantification

Experimental Workflow Diagram
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1. Sample Pre-treatment

500 pL Plasma + IS

Add 500 pL 4% H3PO4

Centrifuge (10,000 x g, 10 min)

2. Solid-Phase Extraction (Mixed-Mode Cation Exchange)

Condition:
Collect Supernatant 1. 1 mL Methanol
2.1 mL Water

Load Supernatant

Wash:
1.1 mL 0.1 M HCI
2. 1 mL Methanol

Elute:
1 mL 5% NH40H in Methanol

n Processing

3. Post-Elutiq
\

Evaporate to Dryness (N2, 40°C)

Reconstitute in 100 pL Mobile Phase

Analyze by LC-MS/MS

Click to download full resolution via product page

Caption: Solid-Phase Extraction Workflow for 16-Carboxymitragynine from Plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15571945?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/44584791_Determination_of_mitragynine_in_plasma_with_solid-phase_extraction_and_rapid_HPLC-UV_analysis_and_its_application_to_a_pharmacokinetic_study_in_rat
https://www.benchchem.com/product/b15571945/docs#application-note-solid-phase-extraction-protocol-for-16-carboxymitragynine-from-plasma
https://www.benchchem.com/product/b15571945/docs#application-note-solid-phase-extraction-protocol-for-16-carboxymitragynine-from-plasma
https://www.benchchem.com/product/b15571945/docs#application-note-solid-phase-extraction-protocol-for-16-carboxymitragynine-from-plasma
https://www.benchchem.com/product/b15571945/docs#application-note-solid-phase-extraction-protocol-for-16-carboxymitragynine-from-plasma
https://www.benchchem.com/product/b15571945?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571945?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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